3-((3-Bromophenoxy)methyl)pentan-3-ol
Description
3-((3-Bromophenoxy)methyl)pentan-3-ol is a tertiary alcohol featuring a pentan-3-ol backbone substituted with a (3-bromophenoxy)methyl group. This brominated aromatic ether moiety enhances lipophilicity and may influence biological activity, making it a compound of interest in medicinal chemistry and agrochemical research.
Properties
Molecular Formula |
C12H17BrO2 |
|---|---|
Molecular Weight |
273.17 g/mol |
IUPAC Name |
3-[(3-bromophenoxy)methyl]pentan-3-ol |
InChI |
InChI=1S/C12H17BrO2/c1-3-12(14,4-2)9-15-11-7-5-6-10(13)8-11/h5-8,14H,3-4,9H2,1-2H3 |
InChI Key |
FTVUHQUYDINBDA-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)(COC1=CC(=CC=C1)Br)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Their Properties
The table below compares key structural analogs of 3-((3-Bromophenoxy)methyl)pentan-3-ol, focusing on molecular features and physicochemical properties:
Substituent Effects on Physicochemical Properties
- Lipophilicity: The bromophenoxy group in the target compound increases hydrophobicity compared to methoxy (e.g., 3-(2,3-dimethoxyphenyl)pentan-3-ol) or methyl substituents (e.g., 3-methylpentan-3-ol). This could enhance membrane permeability in biological systems.
- Electron-Withdrawing vs. Electron-Donating Groups : The bromine atom (electron-withdrawing) in the target compound may reduce electron density on the aromatic ring, affecting reactivity in electrophilic substitutions compared to methoxy (electron-donating) analogs .
- For example, 3-(2-bromo-4-methylphenyl)pentan-3-ol (MW 257.17) is less soluble than 3-methylpentan-3-ol (MW 102.17) .
Key Research Findings
Substituent-Driven Reactivity: Bromophenoxy groups enhance stability in hydrophobic environments but may limit solubility in polar solvents compared to methoxy or hydroxylated analogs.
Biological Activity : The presence of bromine could confer antimicrobial or insecticidal properties, as seen in structurally related agrochemicals .
Synthetic Flexibility : The pentan-3-ol core allows modular functionalization, enabling diverse applications from catalysis to drug discovery .
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